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Compound of Interest

Compound Name: Salannin

Cat. No.: B1681390 Get Quote

Essential Safety and Handling Guide for
Salannin
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Salannin. Adherence to these protocols is essential for ensuring laboratory safety and

maintaining experimental integrity.

Hazard Identification and Toxicity
Salannin is a natural tetranortriterpenoid found in the seeds of the neem tree (Azadirachta

indica). While it is utilized as a natural insecticide, its toxicological properties have not been

exhaustively studied.[1] However, based on data for closely related compounds found in neem

extracts, such as Azadirachtin, Salannin is presumed to have low acute toxicity. It may be

harmful if swallowed, inhaled, or absorbed through the skin.[1]

Quantitative Toxicity Data (for related compounds)
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Compound Test Animal
Route of
Administration

LD50 Value
Toxicity
Classification

Technical Grade

Azadirachtin
Rat Oral >5000 mg/kg

Practically Non-

toxic[2]

Azatin-EC

(formulated

product)

Rat Oral 4,241 mg/kg
Practically Non-

toxic[2]

Neem Oil Rat Dermal
14 and 24 ml/kg

(24-hour)
-

Neem Leaf

Aqueous Extract
Chicken Intraperitoneal 4800 mg/kg -[3]

Neem Leaf and

Stem Bark

Extracts

- -
31.62 and

489.90 mg/kg
-[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Salannin. The following table

summarizes the recommended equipment.
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Protection Level Equipment Specifications & Rationale

Respiratory Protection Dust Mask / Respirator

A dust mask should be worn

when handling the powdered

form of Salannin to prevent

inhalation.[1] For weighing and

transferring operations outside

of a fume hood, a respirator is

recommended.

Hand Protection
Chemical-resistant gloves

(Nitrile)

Nitrile gloves provide adequate

protection against skin contact.

[1] Always inspect gloves for

tears or punctures before use.

Eye Protection Chemical Safety Goggles

Safety goggles are mandatory

to protect against accidental

splashes or dust particles

entering the eyes.[1]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against contamination of

personal clothing.

Operational Plan for Handling Salannin
A systematic approach to handling Salannin from receipt to disposal is critical for safety and to

preserve the compound's stability. Salannin is sensitive to light, humidity, and high

temperatures.[4]

Receipt and Storage
Upon Receipt: Inspect the container for any signs of damage or leakage.

Storage Conditions: Store Salannin in a cool, dry, and dark location.[5]

Short-term (days to weeks): 0 - 4°C[5]
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Long-term (months to years): -20°C[5][6]

Keep the container tightly sealed to prevent degradation from moisture.

Experimental Handling
The following workflow outlines the key steps for handling Salannin during experimental

procedures.
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Experimental Workflow for Handling Salannin

Preparation
Procedure

Post-Procedure

Gather Materials:
- Salannin

- PPE
- Solvents

- Glassware

Don Appropriate PPE

Prepare Well-Ventilated Area
(Fume Hood)

Weigh Salannin

Dissolve in Appropriate Solvent
(e.g., Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone)

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Waste Properly

Remove and Dispose of/Clean PPE

Return Unused Salannin to Storage

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Salannin in a laboratory setting.
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Decontamination
Glassware: Wash with an appropriate solvent followed by soap and water.

Surfaces: Wipe down benchtops and equipment with a suitable cleaning agent.

Disposal Plan
Proper disposal of Salannin and its containers is crucial to prevent environmental

contamination.

Unused Product: If possible, use up the entire product according to your experimental plan.

Waste Salannin: Collect waste Salannin and any solutions containing it in a designated,

labeled hazardous waste container.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous waste. Puncture and dispose of the empty container in

accordance with your institution's guidelines for chemical waste.

Disposal Method: All waste containing Salannin should be disposed of through a licensed

hazardous waste disposal company. Do not pour Salannin or its solutions down the drain.[7]

[8]

Spill Management
In the event of a spill, follow these procedures immediately.
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Salannin Spill Response Plan

Spill Occurs

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(if safe to do so)

Contain the Spill
(use absorbent material)

Clean Up Spill

Dispose of Contaminated Material
as Hazardous Waste

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

A clear, logical flow for responding to a Salannin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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